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Compound of Interest

Compound Name: tert-Butyldiphenylphosphine

Cat. No.: B1265831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the properties, applications, and

experimental considerations for tert-Butyldiphenylphosphine, a versatile organophosphorus

compound widely utilized as a ligand in catalysis.

Core Properties of tert-Butyldiphenylphosphine
tert-Butyldiphenylphosphine, with the CAS number 6002-34-2, is an organophosphorus

compound featuring a bulky tert-butyl group and two phenyl groups attached to a central

phosphorus atom.[1] This unique structure imparts significant steric hindrance and electron-

donating properties, making it a highly effective ligand in a variety of metal-catalyzed cross-

coupling reactions.[2] It is typically a solid at room temperature and is soluble in common

organic solvents.[1]

Physicochemical Data
The fundamental physical and chemical properties of tert-Butyldiphenylphosphine are

summarized in the table below for easy reference.
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Property Value Reference

CAS Number 6002-34-2 [1][3][4]

Molecular Formula C₁₆H₁₉P [1][3][4]

Molecular Weight 242.30 g/mol [1][3][4][5][6]

Appearance
White to off-white solid or light

yellow liquid
[7]

Melting Point 52-57 °C [3][6][7][8][9]

Boiling Point 144-146 °C at 2 mmHg [3][6][8][9][10]

Flash Point >110 °C (>230 °F) [3][7]

Vapor Pressure 0.000592 mmHg at 25°C [3][11]

Solubility Soluble in organic solvents [1]

Spectroscopic Data
While a comprehensive public database of spectra for tert-Butyldiphenylphosphine is not

readily available, typical spectroscopic characteristics can be inferred from its structure and

related compounds.

³¹P NMR: The ³¹P NMR spectrum is a key technique for characterizing phosphine ligands.

For tert-Butyldiphenylphosphine, a single resonance is expected, with a chemical shift

influenced by the electronic environment of the phosphorus atom.

¹H NMR: The ¹H NMR spectrum would show characteristic signals for the tert-butyl protons

(a singlet, integrating to 9H) and the phenyl protons (multiplets in the aromatic region,

integrating to 10H).

¹³C NMR: The ¹³C NMR spectrum would display signals for the quaternary and methyl

carbons of the tert-butyl group, as well as the distinct carbons of the phenyl rings.

IR Spectroscopy: The infrared spectrum would exhibit characteristic absorption bands for C-

H stretching and bending vibrations of the aromatic and aliphatic groups, as well as P-C

bond vibrations.
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Applications in Catalysis
The steric bulk and electron-rich nature of tert-Butyldiphenylphosphine make it a highly

valuable ligand for stabilizing and activating metal catalysts, particularly palladium, in a wide

range of cross-coupling reactions.[2] These reactions are fundamental in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials.[2]

Key applications include:

Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboranes and

organic halides.[8]

Heck Reaction: The reaction of an unsaturated halide with an alkene to form a substituted

alkene.[8]

Sonogashira Coupling: The coupling of terminal alkynes with aryl or vinyl halides.[8]

Buchwald-Hartwig Amination: The formation of carbon-nitrogen bonds.

Negishi Coupling: The reaction between an organozinc compound and an organic halide.[8]

Stille Coupling: The coupling of an organotin compound with an organic halide.[8]

The bulky tert-butyl group is crucial for promoting the reductive elimination step in the catalytic

cycle and for stabilizing the active monoligated palladium species, leading to higher reaction

rates and yields, especially with challenging substrates like aryl chlorides.[12]
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Click to download full resolution via product page

Caption: Key catalytic applications of tert-Butyldiphenylphosphine.

Experimental Protocols
Detailed experimental procedures are crucial for the successful application of tert-
Butyldiphenylphosphine in catalysis. Below is a representative protocol for a Suzuki-Miyaura

cross-coupling reaction, synthesized from established methodologies for bulky phosphine

ligands.

General Procedure for a Palladium-Catalyzed Suzuki-
Miyaura Coupling
This protocol outlines the coupling of an aryl halide with an arylboronic acid.

Materials:

Aryl halide (1.0 mmol)

Arylboronic acid (1.2 mmol)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

tert-Butyldiphenylphosphine (4 mol%)

Potassium phosphate (K₃PO₄, 2.0 mmol)

Anhydrous toluene (5 mL)

Degassed water (0.5 mL)

Experimental Workflow:

Start Assemble oven-dried glassware
under inert atmosphere (Ar or N₂).

Charge flask with aryl halide,
arylboronic acid, and K₃PO₄.

Add Pd(OAc)₂ and
tert-Butyldiphenylphosphine.

Add anhydrous toluene
and degassed water.

Heat the reaction mixture
(e.g., 80-100 °C) with stirring.

Monitor reaction progress
by TLC or GC/LC-MS.

Cool to room temperature.
Perform aqueous workup.

Dry organic layer and concentrate.
Purify by column chromatography. End

Click to download full resolution via product page
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Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Detailed Steps:

Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the

aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and potassium phosphate (2.0 mmol).

Catalyst Addition: In a separate vial, weigh palladium(II) acetate (2 mol%) and tert-
Butyldiphenylphosphine (4 mol%) and add them to the Schlenk flask.

Atmosphere Inerting: Evacuate and backfill the flask with an inert gas (e.g., argon or

nitrogen) three times.

Solvent Addition: Add anhydrous toluene (5 mL) and degassed water (0.5 mL) to the flask via

syringe.

Reaction: Place the flask in a preheated oil bath at the desired temperature (typically 80-100

°C) and stir vigorously.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent such as ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate under reduced pressure. The crude product can then be purified by

flash column chromatography on silica gel.

Safety and Handling
tert-Butyldiphenylphosphine should be handled with appropriate safety precautions in a well-

ventilated fume hood.

Hazard Identification
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Hazard Description

Pictograms GHS07 (Irritant)

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P280: Wear

protective gloves/eye protection/face

protection.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage and Stability
Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere

to prevent oxidation.[3] It is sensitive to air.

Conclusion
tert-Butyldiphenylphosphine is a robust and versatile phosphine ligand that plays a critical

role in modern synthetic organic chemistry. Its unique steric and electronic properties enable a

wide range of challenging cross-coupling reactions, facilitating the efficient synthesis of

complex molecules. A thorough understanding of its properties, applications, and handling

procedures is essential for its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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